Cas no 1805509-46-9 (Methyl 4-amino-6-(trifluoromethyl)nicotinate)

• Product Name: Methyl 4-amino-6-(trifluoromethyl)nicotinate
• CAS No: 1805509-46-9
• MF: C₈H₇F₃N₂O₂
• MW: 220.148592233658
• CID: 4900064
• Update Time: 2025-06-11

Methyl 4-amino-6-(trifluoromethyl)nicotinate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-amino-6-(trifluoromethyl)nicotinate

• Inchi： 1S/C8H7F3N2O2/c1-15-7(14)4-3-13-6(2-5(4)12)8(9,10)11/h2-3H,1H3,(H2,12,13)
• InChI Key： TZWIDKVVNWDCMG-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(C(=O)OC)=CN=1)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 245
• XLogP3: 1.5
• Topological Polar Surface Area: 65.2

Additional information on Methyl 4-amino-6-(trifluoromethyl)nicotinate

Methyl 4-amino-6-(trifluoromethyl)nicotinate (CAS No. 1805509-46-9): A Comprehensive Overview

Methyl 4-amino-6-(trifluoromethyl)nicotinate, identified by its CAS number 1805509-46-9, is a compound of significant interest in the field of chemical and pharmaceutical research. This compound belongs to the nicotinate class, which is well-documented for its diverse biological activities and potential therapeutic applications. The presence of both amino and trifluoromethyl functional groups in its molecular structure imparts unique chemical properties that make it a valuable candidate for further investigation.

The molecular formula of Methyl 4-amino-6-(trifluoromethyl)nicotinate can be represented as C₉H₁₀FN₂O₂. This structure highlights its complexity and the potential for various chemical modifications, which can be exploited to develop novel derivatives with enhanced pharmacological properties. The trifluoromethyl group, in particular, is known to influence the metabolic stability and binding affinity of molecules, making it a crucial feature in drug design.

In recent years, there has been growing interest in nicotinate derivatives due to their potential role in modulating neurological and inflammatory pathways. Research has indicated that compounds containing the nicotinate moiety can interact with various enzymes and receptors, leading to therapeutic effects. For instance, studies have suggested that Methyl 4-amino-6-(trifluoromethyl)nicotinate may exhibit anti-inflammatory and analgesic properties, although further clinical trials are necessary to confirm these findings.

The synthesis of Methyl 4-amino-6-(trifluoromethyl)nicotinate involves multi-step organic reactions, typically starting from commercially available precursors such as nicotinic acid or its derivatives. The introduction of the amino group at the 4-position and the trifluoromethyl group at the 6-position requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, including palladium-catalyzed cross-coupling reactions and fluorination methods, have been employed to achieve this transformation efficiently.

One of the most compelling aspects of Methyl 4-amino-6-(trifluoromethyl)nicotinate is its potential as a lead compound for drug development. The structural features of this molecule make it a versatile scaffold for designing new drugs with improved efficacy and reduced side effects. Researchers are exploring various modifications to optimize its pharmacokinetic profile, such as altering solubility and metabolic stability. These efforts are part of a broader trend in medicinal chemistry aimed at developing next-generation therapeutics.

The biological activity of Methyl 4-amino-6-(trifluoromethyl)nicotinate has been preliminarily assessed through in vitro assays. These studies have revealed that it can interact with specific targets involved in pain perception and inflammation. For example, preliminary data suggest that this compound may inhibit the activity of cyclooxygenase (COX), an enzyme crucial in the production of prostaglandins, which are mediators of inflammation. Such interactions could underpin its potential therapeutic benefits.

In addition to its anti-inflammatory properties, Methyl 4-amino-6-(trifluoromethyl)nicotinate has shown promise in preclinical models as a potential treatment for neurological disorders. Nicotinic acid derivatives are known to modulate cholinergic systems, which play a critical role in cognitive function and memory. By targeting these pathways, Methyl 4-amino-6-(trifluoromethyl)nicotinate may offer benefits in conditions such as Alzheimer's disease or other neurodegenerative disorders. However, more comprehensive studies are needed to fully understand its mechanisms of action.

The development of novel pharmaceuticals often relies on interdisciplinary collaboration between chemists, biologists, and pharmacologists. Methyl 4-amino-6-(trifluoromethyl)nicotinate exemplifies this collaborative approach, as it represents a convergence of synthetic chemistry expertise with biological insight. The compound's unique structure provides a rich foundation for exploring new therapeutic strategies, particularly in areas where existing treatments are limited or ineffective.

As research continues to uncover the potential of Methyl 4-amino-6-(trifluoromethyl)nicotinate, it is likely that new applications will emerge. The ability to modify its structure while maintaining biological activity offers a pathway to creating tailored therapeutics that address specific patient needs. This flexibility is highly valued in drug development pipelines and underscores the importance of compounds like this one in advancing medical science.

In conclusion, Methyl 4-amino-6-(trifluoromethyl)nicotinate (CAS No. 1805509-46-9) is a promising compound with significant potential in pharmaceutical research. Its unique structural features and demonstrated biological activities make it an attractive candidate for further investigation. As scientists continue to explore its properties and applications, this molecule is poised to contribute to the development of new treatments for various diseases.